Cas no 35886-64-7 (carbonyldiiodo(pentamethylcyclopentadienyl)cabalt)

• Product Name: carbonyldiiodo(pentamethylcyclopentadienyl)cabalt
• CAS No: 35886-64-7
• MDL: MFCD35886647
• CID: 4555763
• Update Time: 2025-06-11

carbonyldiiodo(pentamethylcyclopentadienyl)cabalt Chemical and Physical Properties

Names and Identifiers

• carbonyldiiodo(pentamethylcyclopentadienyl)cabalt
• Carbonyldiiodo(pentamethylcyclopentadienyl)cobalt(III)
• CP*CO(CO)I2
• Carbonyldiiodo(pentamethylcyclopentadienyl)cobalt
• Carbonyldiiodo[(1,2,3,4,5-η)-1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl]-,cobalt
• diiodo(pentamethyL
• carbonyldiiodo(pentamethylcyclopentadienyl)cabalt ISO 9001：2015 REACH
• Carbonyl(pentamethylcyclopentadienyl) cobalt(III) diiodide

• MDL： MFCD35886647
• Inchi： 1S/C10H15.CO.Co.2HI/c1-6-7(2)9(4)10(5)8(6)3;1-2;;;/h1-5H3;;;2*1H/q-1;;+3;;/p-2
• InChI Key： RROJQMZBQIYOKT-UHFFFAOYSA-L
• SMILES： C([Co+3]1234(C5(C)=C1(C)C2(C)=C3(C)[C-]45C)([I-])[I-])#O

carbonyldiiodo(pentamethylcyclopentadienyl)cabalt Security Information

• Storage Condition：under inert gas (nitrogen or Argon) at 2–8 °C

Additional information on carbonyldiiodo(pentamethylcyclopentadienyl)cabalt

Comprehensive Overview of Carbonyldiiodo(pentamethylcyclopentadienyl)cobalt (CAS No. 35886-64-7)

Carbonyldiiodo(pentamethylcyclopentadienyl)cobalt, with the CAS registry number 35886-64-7, is a highly specialized organometallic compound that has garnered significant attention in advanced chemical research and industrial applications. This compound belongs to the family of cyclopentadienyl cobalt complexes, which are widely studied for their unique catalytic and electronic properties. The presence of both carbonyl and iodide ligands, along with the pentamethylcyclopentadienyl ring, contributes to its distinctive reactivity and stability, making it a valuable subject in materials science and coordination chemistry.

In recent years, the demand for organometallic catalysts has surged, driven by their pivotal role in sustainable chemistry and green synthesis. Researchers are particularly interested in compounds like carbonyldiiodo(pentamethylcyclopentadienyl)cobalt due to their potential in C-H activation and cross-coupling reactions, which are critical for pharmaceutical and agrochemical manufacturing. The compound's ability to facilitate selective transformations under mild conditions aligns with the global push toward energy-efficient processes and reduced environmental impact.

The structural features of 35886-64-7 also make it a candidate for molecular electronics and nanotechnology applications. Its electron-rich cobalt center and sterically hindered ligands enable precise control over electronic properties, which is essential for designing next-generation semiconductor materials and sensors. As industries explore alternatives to traditional silicon-based technologies, compounds like this are increasingly relevant in optoelectronics and quantum computing research.

From a synthetic perspective, the preparation of carbonyldiiodo(pentamethylcyclopentadienyl)cobalt involves carefully controlled reactions to ensure the integrity of its ligand environment. The pentamethylcyclopentadienyl group enhances solubility in organic solvents, simplifying purification and handling. This attribute is particularly advantageous for laboratories focusing on high-throughput screening or mechanistic studies. Moreover, the compound's stability under inert atmospheres allows for long-term storage, a practical benefit for industrial-scale applications.

Recent advancements in computational chemistry have further illuminated the potential of 35886-64-7. Density functional theory (DFT) studies predict its utility in photoinduced redox reactions, a hot topic in renewable energy research. These insights align with growing interest in solar fuel production and artificial photosynthesis, where cobalt-based complexes play a transformative role. As such, this compound is poised to contribute to breakthroughs in carbon capture and hydrogen evolution technologies.

In summary, carbonyldiiodo(pentamethylcyclopentadienyl)cobalt (CAS No. 35886-64-7) represents a versatile and innovative tool in modern chemistry. Its applications span catalysis, materials science, and energy research, reflecting the interdisciplinary nature of contemporary scientific inquiry. As industries and academia continue to prioritize sustainability and efficiency, this compound is likely to remain at the forefront of cutting-edge developments.